Cas no 888445-70-3 (3-(2,4-dimethoxybenzamido)-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2,4-dimethoxybenzamido)-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide
• CAS No: 888445-70-3
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 5981534
• PubChem ID: 16817425
• Update Time: 2025-06-14

3-(2,4-dimethoxybenzamido)-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethoxybenzamido)-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide
• 3-[(2,4-dimethoxybenzoyl)amino]-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide
• 3-(2,4-dimethoxybenzamido)-N-(2-ethoxyphenyl)benzofuran-2-carboxamide
• F1883-0346
• AB00677084-01
• AKOS024617097
• 888445-70-3

• Inchi： 1S/C26H24N2O6/c1-4-33-21-12-8-6-10-19(21)27-26(30)24-23(17-9-5-7-11-20(17)34-24)28-25(29)18-14-13-16(31-2)15-22(18)32-3/h5-15H,4H2,1-3H3,(H,27,30)(H,28,29)
• InChI Key： IDYISBIYYVIJLF-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C(OC)C=C2OC)=C1C(NC1=CC=CC=C1OCC)=O

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 99Ų

Additional information on 3-(2,4-dimethoxybenzamido)-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide

Research Brief on 3-(2,4-dimethoxybenzamido)-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide (CAS: 888445-70-3)

3-(2,4-dimethoxybenzamido)-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide (CAS: 888445-70-3) is a novel benzofuran derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

Recent studies have focused on the synthesis and optimization of 3-(2,4-dimethoxybenzamido)-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide, with particular emphasis on improving its pharmacokinetic properties and target selectivity. The compound's benzofuran core, coupled with the 2,4-dimethoxybenzamido and 2-ethoxyphenyl substituents, has been shown to interact with specific biological targets, including enzymes and receptors implicated in various disease pathways. Computational modeling and in vitro assays have provided insights into the compound's binding affinity and selectivity, suggesting its potential as a modulator of key cellular processes.

One of the most notable findings is the compound's activity against protein kinases, a class of enzymes that play critical roles in cell signaling and are often dysregulated in cancer and inflammatory diseases. Preliminary data indicate that 3-(2,4-dimethoxybenzamido)-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide exhibits inhibitory effects on specific kinase targets, with promising selectivity profiles. These findings have spurred further investigations into its potential as a lead compound for the development of kinase inhibitors.

In addition to its kinase inhibitory activity, recent research has explored the compound's effects on other molecular targets, such as G-protein-coupled receptors (GPCRs) and ion channels. These studies have revealed that the compound's structural features enable it to interact with a diverse range of biological targets, underscoring its versatility as a tool for chemical biology research. Furthermore, in vivo studies have begun to assess the compound's efficacy and safety in animal models, with preliminary results indicating favorable pharmacokinetic properties and low toxicity.

The synthesis of 3-(2,4-dimethoxybenzamido)-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide has also been a focus of recent research, with efforts directed toward optimizing yield, purity, and scalability. Advances in synthetic methodologies, including the use of catalytic systems and green chemistry approaches, have facilitated the production of the compound in sufficient quantities for further biological evaluation. These developments are critical for advancing the compound through the drug discovery pipeline.

In conclusion, 3-(2,4-dimethoxybenzamido)-N-(2-ethoxyphenyl)-1-benzofuran-2-carboxamide (CAS: 888445-70-3) represents a promising candidate for further investigation in the fields of chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Ongoing research efforts are expected to provide deeper insights into its mechanism of action and therapeutic potential, paving the way for future clinical applications.